Cas no 17672-89-8 (1,3-Benzodioxole,4,5-dimethoxy-6-(1E)-1-propen-1-yl-)

1,3-Benzodioxole,4,5-dimethoxy-6-(1E)-1-propen-1-yl- Properties

Names and Identifiers

• 1,3-Benzodioxole,4,5-dimethoxy-6-(1E)-1-propen-1-yl-
• 4,5-Dimethoxy-6-[(E)-1-propenyl]-1,3-benzodioxole
• 4,5-dimethoxy-6-[(E)-prop-1-enyl]-1,3-benzodioxole
• 1,3-Benzodioxole, 4,5-dimethoxy-6-(1E)-1-propenyl-(9CI)
• 1,3-Benzodioxole,4,5-dimethoxy-6-(1-propenyl)-, (E)-
• Benzene, 2,3-dimethoxy-4,5-(methylenedioxy)-1-propenyl-, (E)- (8CI)
• Isodillapiole
• 4,5-Dimethoxy-6-(1-propenyl)-1,3-benzodioxole
• CHEBI:174136
• Isodillapiol
• 4,5-Dimethoxy-6-(1-propenyl)-1,3-benzodioxole, 9CI
• 4,5-dimethoxy-6-[(1E)-prop-1-en-1-yl]-2H-1,3-benzodioxole
• 1,3-Benzodioxole, 4,5-dimethoxy-6-(1-propenyl)-, (E)-
• CHEMBL1642212
• 17672-89-8
• AKOS005604256
• 23731-63-7
• +Expand

• InChIKey： OEDZKYGAFWDLGE-SNAWJCMRSA-N
• Inchi： InChI=1S/C12H14O4/c1-4-5-8-6-9-11(16-7-15-9)12(14-3)10(8)13-2/h4-6H,7H2,1-3H3/b5-4+
• SMILES： C/C=C/C1=CC2OCOC=2C(OC)=C1OC

Computed Properties

• Exact Mass: 222.08922
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 19
• Monoisotopic Mass: 430.413444
• Heavy Atom Count: 30
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 90

Experimental Properties

• PSA: 36.92

Related Categories

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